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Compound of Interest

Compound Name: Leucettine L41

Cat. No.: B15543599 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Leucettine L41 is a potent, cell-permeable inhibitor of dual-specificity tyrosine-

phosphorylation-regulated kinases (DYRKs) and CDC-like kinases (CLKs).[1][2][3] It also

exhibits inhibitory activity against glycogen synthase kinase-3 (GSK-3).[1][2] Derived from the

marine sponge alkaloid Leucettamine B, Leucettine L41 has emerged as a valuable tool in

cellular and molecular biology research, particularly in studies related to neurological disorders

such as Alzheimer's disease, as well as metabolic diseases like diabetes.[1][4][5][6] Its ability to

modulate signaling pathways involved in processes like pre-mRNA splicing, cell cycle

progression, apoptosis, and autophagy makes it a compound of significant interest.[1][4][7][8]

Proper preparation of a stable, concentrated stock solution is the first critical step for ensuring

accurate and reproducible experimental results. This document provides a detailed protocol for

the preparation of a Leucettine L41 stock solution using dimethyl sulfoxide (DMSO) as the

solvent.
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Property Value Reference(s)

Molecular Formula C₁₇H₁₃N₃O₃ [9]

Molecular Weight 307.30 g/mol [9]

Appearance Solid powder

Solubility in DMSO 2.5 mg/mL (8.14 mM) [1]

Recommended Storage

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

[10]

Key Kinase Targets
DYRK1A, DYRK1B, DYRK2,

CLK1, CLK4, GSK-3α/β
[2]

Experimental Protocol: Preparation of a 10 mM Leucettine L41 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Leucettine L41 in DMSO.

This concentration is a common starting point for subsequent dilutions to working

concentrations for various cellular assays.

Materials:

Leucettine L41 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, RNase/DNase-free microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath or heat block capable of reaching 80°C

Ultrasonic bath/sonicator
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Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Procedure:

Pre-warming the Solvent: Warm the DMSO to room temperature if stored refrigerated.

Calculating the Required Mass: To prepare a 10 mM stock solution, use the following

formula: Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x Molecular

Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 1 mL x 10 mmol/L x

307.30 g/mol = 3.073 mg

Weighing the Compound: Carefully weigh out the calculated amount of Leucettine L41
powder and place it in a sterile microcentrifuge tube or cryovial.

Adding the Solvent: Add the appropriate volume of DMSO to the vial containing the

Leucettine L41 powder.

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

For complete dissolution, it may be necessary to heat and sonicate the solution.[1]

Heating: Place the vial in a water bath or heat block set to 80°C for a short period.[1]

Caution: DMSO is a powerful solvent; ensure the vial cap is secure but not overly

tightened to avoid pressure buildup.

Sonication: Place the vial in an ultrasonic bath until the solution is clear and all particulate

matter has dissolved.[1]

Verification of Dissolution: Visually inspect the solution against a light source to ensure it is

clear and free of any precipitates.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes or

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15543599?utm_src=pdf-body
https://www.benchchem.com/product/b15543599?utm_src=pdf-body
https://www.medchemexpress.com/leucettine-l41.html
https://www.medchemexpress.com/leucettine-l41.html
https://www.medchemexpress.com/leucettine-l41.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


cryovials.[1][10] The aliquot volume will depend on the typical working concentrations used in

your experiments.

Storage: Store the aliquots at -20°C or -80°C for long-term stability.[10]

Preparation of Working Solutions:

For cell-based assays, the DMSO stock solution should be diluted in the appropriate cell

culture medium to the final desired working concentration. It is crucial to maintain the final

DMSO concentration in the culture medium at a non-toxic level, typically below 0.5%, to avoid

solvent-induced cellular stress or toxicity.[10] Always include a vehicle control (medium with the

same final concentration of DMSO) in your experiments.
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Preparation Workflow

Dilution for Cell Culture

Start: Obtain Leucettine L41 Powder & DMSO

Weigh Leucettine L41

Add DMSO to Powder

Vortex, Heat (80°C) & Sonicate for Dissolution

Verify Complete Dissolution (Clear Solution)

Aliquot into Single-Use Volumes

Store at -20°C or -80°C

End: Stable Stock Solution Ready

Thaw a Single Aliquot

Dilute in Cell Culture Medium
(Final DMSO <0.5%)

Prepare Vehicle Control
(Medium + DMSO)

Use in Experiment

Click to download full resolution via product page

Caption: Workflow for preparing Leucettine L41 stock solution.
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Leucettine L41 Signaling Inhibition Pathway
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Caption: Leucettine L41 mechanism of action on key signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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